What is 2,3-Dimethylbutane?
2,3-Dimethylbutane chemical can undergo photo-oxidation with nitrogen oxides, resulting in carbon monoxide and acetone as essential products. It is derived from a hydride of butane.
Chemical properties of 2,3-Dimethylbutane
2,3-Dimethylbutane can undergo hydrogenolysis on catalysts supported by cobalt, nickel, ruthenium, and iron, resulting in smaller hydrocarbons, mainly methane.
2,3-dimethylbutane is an uncolored liquid that has an odor reminiscent of petroleum. Its flash point is -20°F.
Water is less dense and insoluble with water. Vapors are heavier than air.
2,3-dimethylbutane, an alkane, is substituted for butane by a methyl atom at positions 2 and 3. Alkane is as well as a volatile organic compound.
It is a chemical formula (CH3)2CHCH(CH3)2. It is a clear liquid that can be boiled at 57.9 degC.
Uses of 2,3-Dimethylbutane
2,3-Dimethylbutane is a saturated branched hydrocarbon used in proteomics research. It is utilized in organic chemical synthesis, catalytic agents, the petrochemical additive.
2,3-Dimethylbutane
CAS No.: 79-29-8
Cat. No.: VC21257552
Molecular Formula: C6H14
Molecular Weight: 86.18 g/mol
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Specification
| Description | What is 2,3-Dimethylbutane?2,3-Dimethylbutane chemical can undergo photo-oxidation with nitrogen oxides, resulting in carbon monoxide and acetone as essential products. It is derived from a hydride of butane. Chemical properties of 2,3-Dimethylbutane2,3-Dimethylbutane can undergo hydrogenolysis on catalysts supported by cobalt, nickel, ruthenium, and iron, resulting in smaller hydrocarbons, mainly methane. 2,3-dimethylbutane is an uncolored liquid that has an odor reminiscent of petroleum. Its flash point is -20°F. Water is less dense and insoluble with water. Vapors are heavier than air. 2,3-dimethylbutane, an alkane, is substituted for butane by a methyl atom at positions 2 and 3. Alkane is as well as a volatile organic compound. It is a chemical formula (CH3)2CHCH(CH3)2. It is a clear liquid that can be boiled at 57.9 degC. Uses of 2,3-Dimethylbutane2,3-Dimethylbutane is a saturated branched hydrocarbon used in proteomics research. It is utilized in organic chemical synthesis, catalytic agents, the petrochemical additive. |
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| CAS No. | 79-29-8 |
| Molecular Formula | C6H14 |
| Molecular Weight | 86.18 g/mol |
| IUPAC Name | 2,3-dimethylbutane |
| Standard InChI | InChI=1S/C6H14/c1-5(2)6(3)4/h5-6H,1-4H3 |
| Standard InChI Key | ZFFMLCVRJBZUDZ-UHFFFAOYSA-N |
| SMILES | CC(C)C(C)C |
| Canonical SMILES | CC(C)C(C)C |
| Boiling Point | 136.4 °F at 760 mm Hg (NTP, 1992) 57.9 °C 57.9 °C @ 760 MM HG 136.4°F |
| Colorform | COLORLESS LIQUID |
| Flash Point | -20 °F (NTP, 1992) -20 °F (-29 °C) (CLOSED CUP) -20°F |
| Melting Point | -199.3 °F (NTP, 1992) -128.8 °C -199.3°F |
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